Cas no 52248-03-0 (5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate)

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate is a modified nucleoside derivative featuring a sulfonium-linked side chain with an amino and carboxyl functional group. This compound is of interest in biochemical and enzymatic studies due to its structural resemblance to S-adenosylmethionine (SAM) analogs, making it a potential tool for investigating methylation processes and enzyme mechanisms. The tosylate counterion enhances solubility and stability, facilitating handling in aqueous solutions. Its unique sulfonium moiety and functionalized side chain offer versatility for probing substrate specificity in methyltransferases or designing enzyme inhibitors. The compound’s well-defined stereochemistry further ensures reproducibility in experimental applications.

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate structure

52248-03-0 structure

Product Name:5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate

CAS No:52248-03-0

MF:C₂₂H₃₀N₆O₈S₂

MW:570.639002323151

MDL:MFCD00063498

CID:1038067

PubChem ID:24890653

Update Time:2025-06-07

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Chemical and Physical Properties

Names and Identifiers

- 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-Adenosine tosylate
- ADENOSYL-L-METHIONINE p-TOLUENESULFONATE, S-(P)
- AdoMet
- AK-80045
- BR-80045
- MolPort-003-925-201
- S-(5'-Adenosyl)-L-methionine p-toluenesulfonate salt
- SAM p-toluenesulfonate salt
- S-(5′-Adenosyl)-L-methionine ptoluenesulfonate salt
- S-Adenosyl-L-methionine (tosylate)
- AKOS015919772
- SAME TOSYLATE
- DB-295916
- 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-Adenosinetosylate
- S-Adenosyl-L-methionine tosylate
- S-(5'-Adenosyl)-L-methionine p-toluenesulfonate, >=85% (HPCE)
- R,S-(5'-Adenosyl)-L-methionine p-toluenesulfonate salt
- AS-19152
- 52248-03-0
- ((S)-3-Amino-3-carboxypropyl)(((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonium 4-methylbenzenesulfonate
- J-010755
- SAMe
- HY-B0617A
- S-Adenosyl methionine tosylate;Ademetionine tosylate;AdoMet tosylate
- MFCD00063498
- A871032
- DTXSID40436187
- CS-0094079
- [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;4-methylbenzenesulfonate
- S-adenosylmethionine tosylate
- 5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate
- MDL： MFCD00063498
- Inchi： 1S/C15H22N6O5S.C7H8O3S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;1-6-2-4-7(5-3-6)11(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2-5H,1H3,(H,8,9,10)/t7-,8+,10+,11+,14+,27?;/m0./s1
- InChI Key： VHPOFDUCFKOUHV-XKGORWRGSA-N
- SMILES： [S+](C)(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

Exact Mass: 570.15665428g/mol
Monoisotopic Mass: 570.15665428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 38
Rotatable Bond Count: 8
Complexity: 726
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 249Å²

Experimental Properties

Melting Point: 119-134°C

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Pricemore >>

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